2’-Ethyl Simvastatin
2’-Ethyl Simvastatin
Brand Name:
Vulcanchem
CAS No.:
79902-42-4
VCID:
VC0109918
InChI:
InChI=1S/C23H34O5/c1-13(2)23(26)28-20-10-14(3)9-16-6-5-15(4)19(22(16)20)8-7-18-11-17(24)12-21(25)27-18/h5-6,9,13-15,17-20,22,24H,7-8,10-12H2,1-4H3/t14-,15-,17+,18+,19-,20-,22-/m0/s1
SMILES:
CC1CC(C2C(C(C=CC2=C1)C)CCC3CC(CC(=O)O3)O)OC(=O)C(C)C
Molecular Formula:
C₂₃H₃₄O₅
Molecular Weight:
390.51
2’-Ethyl Simvastatin
CAS No.: 79902-42-4
Reference Standards
VCID: VC0109918
Molecular Formula: C₂₃H₃₄O₅
Molecular Weight: 390.51
| CAS No. | 79902-42-4 |
|---|---|
| Product Name | 2’-Ethyl Simvastatin |
| Molecular Formula | C₂₃H₃₄O₅ |
| Molecular Weight | 390.51 |
| IUPAC Name | [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C23H34O5/c1-13(2)23(26)28-20-10-14(3)9-16-6-5-15(4)19(22(16)20)8-7-18-11-17(24)12-21(25)27-18/h5-6,9,13-15,17-20,22,24H,7-8,10-12H2,1-4H3/t14-,15-,17+,18+,19-,20-,22-/m0/s1 |
| SMILES | CC1CC(C2C(C(C=CC2=C1)C)CCC3CC(CC(=O)O3)O)OC(=O)C(C)C |
| Synonyms | 2-Methylpropanoic Acid [1S-[1α,3α,7β,8β(2S*,4S*),8aβ]]-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl Ester; |
| PubChem Compound | 12953866 |
| Last Modified | Dec 05 2021 |
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